Cas no 88716-11-4 (Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester)

Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester structure
88716-11-4 structure
Product Name:Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester
CAS No:88716-11-4
MF:C14H12N3O4
MW:286.262783050537
CID:623393
PubChem ID:71319760
Update Time:2025-04-19

Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester
    • 5-ethoxycarbonyl-4H-imidazo[1,2-a]quinoxaline-2-carboxylate
    • DTXSID30749758
    • 5-(Ethoxycarbonyl)-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
    • 88716-11-4
    • Inchi: 1S/C14H13N3O4/c1-2-21-14(20)17-8-12-15-9(13(18)19)7-16(12)10-5-3-4-6-11(10)17/h3-7H,2,8H2,1H3,(H,18,19)/p-1
    • InChI Key: QNSLKMGZBSZXIJ-UHFFFAOYSA-M
    • SMILES: O(CC)C(N1C2C=CC=CC=2N2C=C(C(=O)[O-])N=C2C1)=O

Computed Properties

  • Exact Mass: 286.08278087g/mol
  • Monoisotopic Mass: 286.08278087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87.5Ų
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